3-(1,3-Benzodioxol-5-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H9NO3S2/c13-10-5-17-11(16)12(10)4-7-1-2-8-9(3-7)15-6-14-8/h1-3H,4-6H2
• InChI Key: MHSDYAGXVXJMRR-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)S1)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C11H9NO3S2
• Molecular Weight: 267.3 g/mol

Description

3-(1,3-Benzodioxol-5-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one, or 3-BTM-2-T-1,3-T, is a cyclic compound with a five-membered ring and a heterocyclic thiazolidinone core. It is a synthetic intermediate used in the synthesis of various compounds, such as pharmaceuticals, dyes, and agrochemicals. It has been studied for its potential applications in medicine, biochemistry, and pharmacology. This article will discuss the synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 3-BTM-2-T-1,3-T.

Scientific Research Applications

Crystal Structures and Molecular Interactions

• The crystal structures of isomeric compounds related to 3-(1,3-Benzodioxol-5-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one have been analyzed, revealing differences in intermolecular interactions and roles of oxygen atoms in these structures (Facchinetti et al., 2016).

Antimicrobial Activity and Drug Design

• Research has been conducted on derivatives of 3-(1,3-Benzodioxol-5-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one, demonstrating significant antimicrobial activity and potential as active drug molecules (Arshad, 2020).

Potential in Neurological and Oncological Disorders

• Libraries of new 5-arylidene-2-thioxo-1,3-thiazolidin-4-ones have been synthesized, with some showing activity against protein kinases and potential for treating neurological or oncological disorders (Bourahla et al., 2021).

Synthesis and Structural Analysis

• The synthesis and structural analysis of related 1,3-thiazolidin-4-one derivatives have been explored, contributing to the understanding of their chemical properties and potential applications (Facchinetti et al., 2011).

Synthesis and Biological Screening

• Thiazolidin-4-one derivatives have been synthesized and screened for antimicrobial and analgesic activity, showing the versatility of these compounds in medicinal chemistry (Venkatesh et al., 2010).

Tautomerism in Crystal Structures

• Structural reassignments of thiazolidin-4-one derivatives have highlighted the importance of tautomerism in these compounds, influencing their physicochemical properties (Gzella et al., 2014).